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Compound of Interest

Compound Name: 2-Cyano-5-fluoropyridine

Cat. No.: B1312635

Application Notes and Protocols for 2-Cyano-5-
fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Cyano-5-
fluoropyridine (CAS No. 327056-62-2). Adherence to these protocols is crucial to minimize
risks and ensure a safe laboratory environment.

Hazard Summary

2-Cyano-5-fluoropyridine is classified as a hazardous substance. It is harmful if swallowed,
causes serious eye damage, and is toxic to aquatic life.[1][2][3] Proper personal protective
equipment (PPE) and engineering controls must be utilized at all times.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety data for 2-Cyano-5-
fluoropyridine.

Table 1: Physical and Chemical Properties
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Property Value Reference
CAS Number 327056-62-2 [1][2]14]1[5]
Molecular Formula CeH3FN:2 [1][5]
Molecular Weight 122.10 g/mol [11[2][5]
Appearance Solid [1112]
Melting Point 35-41 °C [1][2]

Flash Point 98.9 °C (210.0 °F) [1112]

Table 2: Hazard ldentification and Classifications

Hazard .
o Code Description Reference

Classification
Acute Toxicity, Oral )

H302 Harmful if swallowed [1][2][6]
(Category 4)
Serious Eye Damage Causes serious eye

H318 [11[2][3]
(Category 1) damage
Skin Irritation S

H315 Causes skin irritation [3]
(Category 2)
Respiratory Irritation May cause respirator

P Y H335 o Y _ P Y [3]

(Category 3) irritation
Acute Aquatic Toxicity Very toxic to aquatic

H400 _ [1][2]
(Category 1) life

Experimental Protocols
Personal Protective Equipment (PPE)

All personnel handling 2-Cyano-5-fluoropyridine must wear the following PPE:

» Gloves: Chemical-resistant gloves (e.g., nitrile).
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» Eye Protection: Safety glasses with side shields or chemical safety goggles.[1][2][4]
o Lab Coat: A standard laboratory coat must be worn and buttoned.

» Respiratory Protection: For operations that may generate dust, a dust mask (e.g., N95) is
required.[1][2]

Engineering Controls

e Fume Hood: All weighing and handling of 2-Cyano-5-fluoropyridine powder should be
conducted in a certified chemical fume hood to avoid inhalation.

o Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible and have been recently tested.[4][7]

Handling Protocol

» Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume
hood is functioning properly.

e Weighing:
o Perform all weighing operations within a chemical fume hood.
o Use a tared, sealed container to minimize exposure.

o Clean any spills on the balance immediately with a damp cloth, followed by a dry one.
Dispose of the cleaning materials as hazardous waste.

 Dissolving:

o Add the solid 2-Cyano-5-fluoropyridine to the solvent slowly.

o Keep the container covered as much as possible during dissolution.
e Post-Handling:

o Wash hands thoroughly with soap and water after handling is complete.[4][6]
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o Decontaminate all surfaces and equipment used.

Storage Protocol

o Container: Keep the container tightly closed.[4]
e Location: Store in a cool, dry, and well-ventilated area.[4][8]
o Incompatibilities: Store away from strong oxidizing agents.[7][8]

o Security: For larger quantities, consider storing in a locked cabinet.[7]

Spill and Waste Disposal Protocol

e Spill Response:

Evacuate the immediate area.

o

o

Wear appropriate PPE, including respiratory protection.

[¢]

For small spills, carefully sweep up the solid material, avoiding dust generation.

[¢]

Place the spilled material into a sealed container for disposal.
o Clean the spill area with a suitable solvent, followed by soap and water.
¢ Waste Disposal:

o Dispose of all waste materials (including contaminated PPE) in accordance with local,
state, and federal regulations for hazardous waste.[4]

First Aid Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[4]
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 Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison
control center or seek immediate medical attention.[4][6]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[4]

Visual Workflow and Logic Diagrams

The following diagrams illustrate the safe handling workflow and storage decision logic for 2-

Cyano-5-fluoropyridine.

Post-Handling:
- Decontaminate
- Wash Hands

Preparation: Handling in Fume Hood:
- Don PPE -Weighing [
- Verify Fume Hood - Dissolving During Handling

Waste Disposal:
- Collect Waste
- Label Container

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Cyano-5-fluoropyridine.
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Caption: Storage decision logic for 2-Cyano-5-fluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe handling and storage procedures for 2-Cyano-5-
fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312635#safe-handling-and-storage-procedures-for-
2-cyano-5-fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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